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Compound of Interest

Compound Name: Dibutyl sulfide

Cat. No.: B166003 Get Quote

Essential Safety and Handling Guide for Dibutyl
Sulfide
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Dibutyl sulfide, including personal protective equipment (PPE),

operational protocols, and disposal plans.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Dibutyl sulfide.
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Property Value Source

Molecular Formula C8H18S [1]

Molecular Weight 146.29 g/mol [1][2]

Boiling Point 188-189 °C (1013 hPa) [1][3]

Melting Point -76 °C

Density 0.838 g/mL at 25 °C

Flash Point 77 °C (closed cup)

Vapor Pressure 5.17 mmHg (37.7 °C)

Vapor Density 5.07 (vs air)

Personal Protective Equipment (PPE)
When handling Dibutyl sulfide, a comprehensive PPE strategy is crucial to minimize exposure

and ensure personal safety. The following table outlines the recommended PPE.
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Body Part Protection Specification Rationale

Hands
Chemical Resistant

Gloves

Neoprene or nitrile

rubber gloves.

To prevent skin

contact. Gloves

should be discarded

and replaced if there

is any sign of

degradation or

chemical

breakthrough.

Eyes Safety Goggles

Chemical splash

goggles that meet

ANSI Z.87.1 1989

standard.

To protect eyes from

splashes. Contact

lenses should not be

worn.

Face Face Shield
Worn over safety

glasses.

Required when there

is a risk of explosion,

a large splash hazard,

or a highly exothermic

reaction.

Body Protective Clothing
Flame retardant

laboratory coat.

To protect skin from

splashes and spills.

Respiratory Respirator

NIOSH approved

respirator with an

appropriate filter (e.g.,

type ABEK EN14387).

Required where

exposure through

inhalation may occur,

especially in poorly

ventilated areas.

Experimental Protocol: Safe Handling of Dibutyl
Sulfide
This protocol provides a step-by-step guide for the safe handling of Dibutyl sulfide in a

laboratory setting.

1. Preparation and Engineering Controls:
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Ensure a well-ventilated work area. Use a chemical fume hood for all manipulations of

Dibutyl sulfide.

Verify that an emergency eye wash station and safety shower are readily accessible.

Remove all potential ignition sources, such as open flames, hot surfaces, and sparks, from

the work area.

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

Inspect gloves for any signs of damage before use.

3. Handling and Dispensing:

Avoid direct contact with skin, eyes, and clothing.

Do not breathe in vapor or mist.

Use only non-sparking tools when opening or dispensing from containers.

Keep the container tightly closed when not in use.

4. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing and wash it before reuse. If skin irritation persists, seek

medical attention.

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, removing contact lenses if present and easy to do. Seek medical attention.

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

If swallowed: Rinse the mouth with water. Do not induce vomiting. Immediately call a poison

center or doctor.
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In case of a spill: Evacuate unnecessary personnel. Contain the spillage with a non-

combustible absorbent material (e.g., sand, earth) and place it in a suitable, closed container

for disposal.

5. Post-Handling and Hygiene:

Wash hands thoroughly with mild soap and water after handling and before eating, drinking,

or smoking.

Decontaminate the work area after the procedure is complete.

6. Storage:

Store Dibutyl sulfide in a tightly closed container in a cool, dry, and well-ventilated place.

Store away from heat, sparks, open flames, and incompatible materials such as strong

oxidizing agents.

7. Disposal:

Dispose of Dibutyl sulfide and any contaminated materials in accordance with local, state,

and federal regulations. This should be done through a licensed waste disposal facility. Do

not dispose of it into the environment.

Workflow for Safe Handling of Dibutyl Sulfide
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Safe Handling of Dibutyl Sulfide

Preparation

Personal Protective Equipment

Handling & Procedure

Post-Handling

Storage & Disposal

Assess Risks & Review SDS

Ensure Proper Ventilation (Fume Hood)

Verify Emergency Equipment (Eyewash, Shower)

Remove Ignition Sources

Don Appropriate PPE:
- Gloves (Nitrile/Neoprene)
- Goggles & Face Shield

- Lab Coat
- Respirator (if needed)

Handle in Fume Hood

Avoid Contact & Inhalation

Use Non-Sparking Tools

Keep Container Closed

Decontaminate Work Area

Wash Hands Thoroughly

Store in a Cool, Dry, Well-Ventilated Area

Dispose of Waste via Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dibutyl sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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